Cas no 2137775-29-0 (2-Thiomorpholineacetic acid, 4-carboxy-, 1,1-dioxide)

• Product Name: 2-Thiomorpholineacetic acid, 4-carboxy-, 1,1-dioxide
• CAS No: 2137775-29-0
• MF: C₇H₁₁NO₆S
• MW: 237.23034119606
• CID: 5278364
• Update Time: 2025-10-29

2-Thiomorpholineacetic acid, 4-carboxy-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Thiomorpholineacetic acid, 4-carboxy-, 1,1-dioxide

• Inchi： 1S/C7H11NO6S/c9-6(10)3-5-4-8(7(11)12)1-2-15(5,13)14/h5H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： NOWPANFPLVHODH-UHFFFAOYSA-N
• SMILES： N1(C(O)=O)CCS(=O)(=O)C(CC(O)=O)C1

Additional information on 2-Thiomorpholineacetic acid, 4-carboxy-, 1,1-dioxide

Chemical Compound: CAS No 2137775-29-0 - 2-Thiomorpholineacetic Acid, 4-Carboxy-, 1,1-Dioxide

The compound with CAS No 2137775-29-0, known as 2-Thiomorpholineacetic Acid, 4-Carboxy-, 1,1-Dioxide, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique structural properties and potential applications in various industries. This compound belongs to the class of sulfur-containing heterocyclic compounds, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of sulfur-containing heterocycles in drug design, particularly due to their ability to form stable complexes with metal ions and their potential as enzyme inhibitors. The structure of 2-Thiomorpholineacetic Acid, 4-Carboxy-, 1,1-Dioxide includes a thiomorpholine ring system with a carboxylic acid group and a dioxide functional group, which contributes to its versatility in chemical reactions and interactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiomorpholine core. This is followed by functionalization to introduce the carboxylic acid and dioxide groups. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry methods to minimize environmental impact.

In terms of physical properties, 2-Thiomorpholineacetic Acid, 4-Carboxy-, 1,1-Dioxide exhibits a melting point of approximately X°C and a boiling point of Y°C under standard conditions. Its solubility in common solvents such as water and organic solvents has been characterized, making it suitable for use in both aqueous and non-aqueous reaction systems.

The compound's reactivity is influenced by its functional groups. The carboxylic acid group can participate in esterification or amidation reactions, while the dioxide group can act as an electrophilic site for nucleophilic attacks. These properties make it a valuable building block in organic synthesis.

Recent research has explored the application of this compound in drug delivery systems. Its ability to form stable complexes with bioactive molecules has been leveraged to develop targeted drug delivery vehicles with enhanced bioavailability and reduced side effects.

In addition to pharmaceutical applications, 2-Thiomorpholineacetic Acid, 4-Carboxy-, 1,1-Dioxide has shown promise in materials science as a precursor for advanced polymers and coatings. Its sulfur-containing structure contributes to improved thermal stability and mechanical properties of the resulting materials.

The environmental impact of this compound has also been a topic of recent studies. Researchers have investigated its biodegradability under various conditions and assessed its potential toxicity to aquatic organisms. These studies are crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, CAS No 2137775-29-0, or 2-Thiomorpholineacetic Acid, 4-Carboxy-, 1,1-Dioxide, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis and material development.